7-Bromo-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-2-carbaldehyde

• IUPAC Name: 7-bromo-4-oxo-5H-furo[3,2-c]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H4BrNO3/c9-6-2-10-8(12)5-1-4(3-11)13-7(5)6/h1-3H,(H,10,12)
• InChI Key: FUTNRFCTJWUVSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC2=C1C(=O)NC=C2Br)C=O
• Molecular Formula: C8H4BrNO3
• Molecular Weight: 242.03 g/mol
• CAS No.: 1368138-87-7

Description

“7-Bromo-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-2-carbaldehyde” is a heterocyclic compound. It is a yellow solid with a molecular weight of 242.03.

Synthesis Analysis

The synthesis of such compounds is a complex process and often involves multiple steps. For instance, one method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature, followed by treatment with acetic anhydride at 120°C. This affords 2-substituted pyridines in good yields. By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides can be obtained, enabling the synthesis of 2,6-disubstituted pyridines.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H4BrNO3. The InChI code is 1S/C8H4BrNO3/c9-6-2-10-8(12)5-1-4(3-11)13-7(5)6/h1-3H,(H,10,12).

Physical and Chemical Properties Analysis

“this compound” is a yellow solid. It has a molecular weight of 242.03.

Scientific Research Applications

Synthesis of Heterocyclic Chalcones and Dipyrazolopyridines : Quiroga et al. (2010) described the use of similar compounds in the synthesis of novel heterocyclic structures. Specifically, novel 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes were synthesized and further treated to afford chalcone analogues and dipyrazolo[3,4-b:4',3'-e]pyridines, indicating the versatility of these compounds in synthesizing a range of biologically active heterocycles (Quiroga et al., 2010).